3,7-dihydroxy-7-n-propylcholanoic acid
3,7-dihydroxy-7-n-propylcholanoic acid
Brand Name:
Vulcanchem
CAS No.:
124729-58-4
VCID:
VC0038489
InChI:
InChI=1S/C27H46O4/c1-5-12-27(31)16-18-15-19(28)10-13-25(18,3)22-11-14-26(4)20(7-8-21(26)24(22)27)17(2)6-9-23(29)30/h17-22,24,28,31H,5-16H2,1-4H3,(H,29,30)/t17-,18+,19-,20-,21+,22+,24+,25+,26-,27-/m1/s1
SMILES:
CCCC1(CC2CC(CCC2(C3C1C4CCC(C4(CC3)C)C(C)CCC(=O)O)C)O)O
Molecular Formula:
C27H46O4
Molecular Weight:
434.7 g/mol
3,7-dihydroxy-7-n-propylcholanoic acid
CAS No.: 124729-58-4
Main Products
VCID: VC0038489
Molecular Formula: C27H46O4
Molecular Weight: 434.7 g/mol
| CAS No. | 124729-58-4 |
|---|---|
| Product Name | 3,7-dihydroxy-7-n-propylcholanoic acid |
| Molecular Formula | C27H46O4 |
| Molecular Weight | 434.7 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-7-propyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C27H46O4/c1-5-12-27(31)16-18-15-19(28)10-13-25(18,3)22-11-14-26(4)20(7-8-21(26)24(22)27)17(2)6-9-23(29)30/h17-22,24,28,31H,5-16H2,1-4H3,(H,29,30)/t17-,18+,19-,20-,21+,22+,24+,25+,26-,27-/m1/s1 |
| Standard InChIKey | BOJLONLMSDGVHC-WCEAYCHHSA-N |
| Isomeric SMILES | CCC[C@]1(C[C@@H]2C[C@@H](CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@@H]([C@]4(CC3)C)[C@H](C)CCC(=O)O)C)O)O |
| SMILES | CCCC1(CC2CC(CCC2(C3C1C4CCC(C4(CC3)C)C(C)CCC(=O)O)C)O)O |
| Canonical SMILES | CCCC1(CC2CC(CCC2(C3C1C4CCC(C4(CC3)C)C(C)CCC(=O)O)C)O)O |
| Synonyms | 3,7-dihydroxy-7-n-propylcholanoic acid 7-n-propyl-chenodeoxycholic acid 7-n-propylursodeoxycholic acid 7-prCDC 7-prUDC |
| PubChem Compound | 18641458 |
| Last Modified | Nov 11 2021 |
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